Cas no 1374257-90-5 (Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate
• CAS No: 1374257-90-5
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• MDL: MFCD25542291
• CID: 4594447
• PubChem ID: 67491431
• Update Time: 2025-10-16

Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-BROMO-1-ISOPROPYL-1H-PYRAZOLE-4-CARBOXYLATE
• 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 5-bromo-1-(propan-2-yl)-1H-pyrazole-4-carboxylate
• DB-108920
• CS-0530230
• SCHEMBL2671242
• 1374257-90-5
• EN300-365178
• ETHYL5-BROMO-1-ISOPROPYL-1H-PYRAZOLE-4-CARBOXYLATE
• AS-41890
• MFCD25542291
• XBFFWXCMGUSKSU-UHFFFAOYSA-N
• ethyl 5-bromo-1-propan-2-ylpyrazole-4-carboxylate
• AKOS027251612
• Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate

• MDL： MFCD25542291
• Inchi： 1S/C9H13BrN2O2/c1-4-14-9(13)7-5-11-12(6(2)3)8(7)10/h5-6H,4H2,1-3H3
• InChI Key： XBFFWXCMGUSKSU-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(Br)=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 305.9±22.0 °C at 760 mmHg
• Flash Point: 138.8±22.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate

Recent Advances in the Application of Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate (CAS: 1374257-90-5) in Chemical Biology and Pharmaceutical Research

Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate (CAS: 1374257-90-5) is a pyrazole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for bioactive molecules. This compound, characterized by its bromo and ester functional groups, serves as a key intermediate in the synthesis of various heterocyclic compounds with potential therapeutic applications. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of novel pyrazole-based kinase inhibitors targeting cancer-related signaling pathways. Researchers utilized Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate as a precursor to develop potent and selective inhibitors of protein kinases involved in tumor proliferation. The study highlighted the compound's excellent reactivity in palladium-catalyzed cross-coupling reactions, enabling efficient diversification of the pyrazole core structure.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of this compound in developing new antibacterial agents. The bromo substituent at the 5-position proved particularly valuable for further functionalization through nucleophilic aromatic substitution, allowing the introduction of various pharmacophores. The resulting derivatives showed promising activity against drug-resistant bacterial strains, with some compounds exhibiting MIC values in the low micromolar range.

Process chemistry advancements have also been reported for this compound. A 2024 study in Organic Process Research & Development detailed an improved synthetic route for Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate that achieved higher yields (85-90%) and better scalability compared to previous methods. The optimized procedure employed safer solvents and reduced the generation of hazardous byproducts, addressing important green chemistry considerations for industrial-scale production.

Recent computational studies have provided insights into the molecular properties of this compound that contribute to its utility in drug discovery. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) revealed that derivatives of Ethyl 5-Bromo-1-isopropyl-1H-pyrazole-4-carboxylate can adopt favorable binding conformations in the active sites of several disease-relevant enzymes. The isopropyl group at the 1-position was found to contribute significantly to binding affinity through hydrophobic interactions.

Ongoing research continues to explore new applications for this versatile building block. Current investigations focus on its use in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker between target-binding and E3 ligase-binding moieties is being evaluated. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of this compound may offer advantages in terms of cell permeability and metabolic stability for this emerging therapeutic modality.